Cas no 112008-26-1 (Phenol, 3-[ethyl(3-methylbutyl)amino]-)

Phenol, 3-[ethyl(3-methylbutyl)amino]- structure
112008-26-1 structure
Product Name:Phenol, 3-[ethyl(3-methylbutyl)amino]-
CAS No:112008-26-1
MF:C13H21NO
MW:207.311943769455
CID:1203569
PubChem ID:10878344
Update Time:2025-04-20

Phenol, 3-[ethyl(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[ethyl(3-methylbutyl)amino]-
    • 3-[ethyl(3-methylbutyl)amino]phenol
    • DTXSID20446825
    • IXTNODIUFUYXQU-UHFFFAOYSA-N
    • SCHEMBL7072231
    • 112008-26-1
    • Inchi: 1S/C13H21NO/c1-4-14(9-8-11(2)3)12-6-5-7-13(15)10-12/h5-7,10-11,15H,4,8-9H2,1-3H3
    • InChI Key: IXTNODIUFUYXQU-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)N(CC)CCC(C)C

Computed Properties

  • Exact Mass: 207.16243
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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